3-(4-{[(3,4-Dimethylphenyl)amino]sulfonyl}-3,5-dimethylpyrazolyl)-1-hydroxythi olan-1-one

• IUPAC Name: N-(3,4-dimethylphenyl)-1-(1,1-dioxothiolan-3-yl)-3,5-dimethylpyrazole-4-sulfonamide
• InChI: InChI=1S/C17H23N3O4S2/c1-11-5-6-15(9-12(11)2)19-26(23,24)17-13(3)18-20(14(17)4)16-7-8-25(21,22)10-16/h5-6,9,16,19H,7-8,10H2,1-4H3
• InChI Key: VGLKSLWIONQTAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NS(=O)(=O)C2=C(N(N=C2C)C3CCS(=O)(=O)C3)C)C
• Molecular Formula: C17H23N3O4S2
• Molecular Weight: 397.5 g/mol

Description

3-(4-{[(3,4-Dimethylphenyl)amino]sulfonyl}-3,5-dimethylpyrazolyl)-1-hydroxythi olan-1-one is a useful research compound. Its molecular formula is C17H23N3O4S2 and its molecular weight is 397.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Synthesis Techniques : A study by (Fahim & Shalaby, 2019) describes the synthesis of various benzenesulfonamide derivatives, including compounds structurally similar to the chemical . This involves the use of N,N dimethyl formamide and other reagents for synthesizing pyrazolyl and isoxazolyl-phenyl benzenesulfonamide derivatives.
• Antitumor Activity : The same study (Fahim & Shalaby, 2019) also highlights the in vitro antitumor activity of some synthesized chlorinated compounds against HepG2 and MCF-7 cell lines.

Chemical Reactivity and Molecular Studies

• Density Functional Theory (DFT) Calculations : The study by (Fahim & Shalaby, 2019) includes comprehensive theoretical and experimental mechanical studies using DFT/B3LYP/6-31G(d) and Hartree-Fock HF/6-31G(d) energies. This provides insights into the optimized molecular structure and harmonic vibrational frequencies of similar compounds.

Heterocyclic Chemistry

• Formation of Heterocycles : Research by (Shibuya, 1984) discusses the formation of various heterocycles, such as 4-hydroxy and 4-mercaptopyrimidine, pyrimidinone, and thiazole derivatives, through reactions with active methylene compounds. This is relevant for understanding the chemical behavior of compounds like 3-(4-{[(3,4-Dimethylphenyl)amino]sulfonyl}-3,5-dimethylpyrazolyl)-1-hydroxythiolan-1-one in heterocyclic chemistry.

Other Relevant Studies

• Enzyme Inhibition Studies : A study by (Ozmen Ozgun et al., 2019) on pyrazoline benzensulfonamides discusses their role as inhibitors of human carbonic anhydrase and acetylcholinesterase enzymes.
• Molecular Modeling : The study by (Niwata et al., 1997) includes molecular-modeling studies to understand the interaction of certain compounds with the active site of human heart chymase.

Mechanism of Action

Target of Action

Compounds with similar structures have been found to interact with various proteins and receptors, influencing cellular functions .

Mode of Action

Based on its structural similarity to other compounds, it may interact with its targets through a variety of mechanisms, including direct binding, modulation of enzymatic activity, or alteration of cellular signaling pathways .

Biochemical Pathways

Compounds with similar structures have been found to influence a variety of cellular pathways, including those involved in cell growth, proliferation, and apoptosis .

Pharmacokinetics

The pharmacokinetic properties of a compound can significantly impact its bioavailability and therapeutic efficacy .

Result of Action

Compounds with similar structures have been found to exert a variety of effects at the molecular and cellular levels, including modulation of protein activity, alteration of cellular signaling pathways, and induction of cell death .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect a compound’s stability and its interactions with its targets .